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Compound of Interest

Compound Name: J 2922

Cat. No.: B1672716 Get Quote

A comprehensive search for "Compound J 2922" has revealed that this designation does not

correspond to a specific, publicly documented chemical entity. Instead, the identifier "2922" is

consistently associated with UN2922, a United Nations number for the classification of

"Corrosive liquids, toxic, n.o.s. (not otherwise specified)."

This classification encompasses a range of substances that are corrosive and toxic but do not

have a specific UN number. The provided safety and transport information under this

designation is generic to this hazard class and not specific to a single compound. For instance,

technical names mentioned in relation to UN2922 include substances like "1,3-

Propanediamine, N'-[3-(dimethylamino)propyl]-N,N-dimethyl-" and "PHENYL

ISOTHIOCYANATE," highlighting the broad and non-specific nature of this classification.

Due to the absence of a defined chemical structure or publicly available data for a substance

specifically named "Compound J 2922," it is not possible to provide an in-depth technical guide

on its solubility and stability. Key information required for such a guide, including quantitative

data, experimental protocols, and associated signaling pathways, is contingent on the

existence of a specific molecule.

It is likely that "Compound J 2922" is an internal laboratory code, a misnomer, or an identifier

not yet in the public domain. Without further clarification on the precise chemical identity of the

compound in question, a detailed technical whitepaper as requested cannot be generated.

Researchers, scientists, and drug development professionals seeking information on a specific

compound are advised to verify the publicly recognized nomenclature, such as the IUPAC
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name, CAS registry number, or other standard identifiers, to ensure accurate and reliable data

retrieval.

To cite this document: BenchChem. [Unraveling "Compound J 2922": A Case of Mistaken
Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672716#compound-j-2922-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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